Cas no 1428043-80-4 (2-{[3-cyano-6-cyclopropyl-2-(methylsulfanyl)pyridin-4-yl]formamido}-N-methylacetamide)

• Product Name: 2-{[3-cyano-6-cyclopropyl-2-(methylsulfanyl)pyridin-4-yl]formamido}-N-methylacetamide
• CAS No: 1428043-80-4
• MF: C₁₄H₁₆N₄O₂S
• MW: 304.367441177368
• CID: 6378065
• PubChem ID: 32898777
• Update Time: 2025-10-28

2-{[3-cyano-6-cyclopropyl-2-(methylsulfanyl)pyridin-4-yl]formamido}-N-methylacetamide Chemical and Physical Properties

Names and Identifiers

• Z192902098
• 3-cyano-6-cyclopropyl-N-[2-(methylamino)-2-oxoethyl]-2-methylsulfanylpyridine-4-carboxamide
• 2-{[3-cyano-6-cyclopropyl-2-(methylsulfanyl)pyridin-4-yl]formamido}-N-methylacetamide
• 1428043-80-4
• AKOS033671474
• EN300-26600678

• Inchi： 1S/C14H16N4O2S/c1-16-12(19)7-17-13(20)9-5-11(8-3-4-8)18-14(21-2)10(9)6-15/h5,8H,3-4,7H2,1-2H3,(H,16,19)(H,17,20)
• InChI Key： BICFKSLOGBLMPP-UHFFFAOYSA-N
• SMILES： S(C)C1=C(C#N)C(C(NCC(NC)=O)=O)=CC(C2CC2)=N1

Computed Properties

• Exact Mass: 304.09939694g/mol
• Monoisotopic Mass: 304.09939694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 457
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 120Ų

Additional information on 2-{[3-cyano-6-cyclopropyl-2-(methylsulfanyl)pyridin-4-yl]formamido}-N-methylacetamide

Recent Advances in the Study of 2-{[3-cyano-6-cyclopropyl-2-(methylsulfanyl)pyridin-4-yl]formamido}-N-methylacetamide (CAS: 1428043-80-4)

The compound 2-{[3-cyano-6-cyclopropyl-2-(methylsulfanyl)pyridin-4-yl]formamido}-N-methylacetamide (CAS: 1428043-80-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique pyridine core and functionalized side chains, has shown promising potential in various therapeutic applications. Recent studies have focused on elucidating its mechanism of action, optimizing its synthetic pathways, and exploring its efficacy in preclinical models.

One of the key areas of investigation has been the compound's role as a modulator of specific enzymatic pathways. Researchers have identified that 1428043-80-4 exhibits selective inhibition against certain kinases, which are critical targets in oncology and inflammatory diseases. The structural features of the molecule, particularly the cyano and cyclopropyl groups, contribute to its binding affinity and specificity. These findings have been corroborated by X-ray crystallography and molecular docking studies, providing a detailed understanding of its interactions at the atomic level.

In addition to its kinase inhibitory properties, recent publications have highlighted the compound's potential in addressing drug resistance mechanisms. For instance, a 2023 study demonstrated that 2-{[3-cyano-6-cyclopropyl-2-(methylsulfanyl)pyridin-4-yl]formamido}-N-methylacetamide could overcome resistance in certain cancer cell lines by modulating efflux pump activity. This discovery opens new avenues for combination therapies, where the compound could be used alongside conventional chemotherapeutic agents to enhance their efficacy.

The synthetic accessibility of 1428043-80-4 has also been a focal point of recent research. Novel synthetic routes have been developed to improve yield and purity, with particular emphasis on green chemistry principles. These advancements not only facilitate large-scale production but also reduce the environmental impact of the synthesis process. Furthermore, analytical methods such as HPLC and LC-MS have been refined to ensure precise quantification and characterization of the compound in complex matrices.

Looking ahead, the translational potential of 2-{[3-cyano-6-cyclopropyl-2-(methylsulfanyl)pyridin-4-yl]formamido}-N-methylacetamide is being explored in early-phase clinical trials. Preliminary data suggest favorable pharmacokinetic profiles and manageable toxicity, although further studies are needed to confirm these observations. The compound's versatility and broad-spectrum activity make it a compelling candidate for multidisciplinary research, bridging gaps between chemical biology, medicinal chemistry, and clinical pharmacology.

In conclusion, the ongoing research on 1428043-80-4 underscores its significance as a multifaceted therapeutic agent. The integration of structural insights, mechanistic studies, and synthetic innovations has positioned this compound at the forefront of drug discovery efforts. Future directions may include the development of derivatives with enhanced properties and the exploration of novel indications, further solidifying its role in advancing biomedical science.